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Compound of Interest

Compound Name: Nitrosobenzene

Cat. No.: B162901 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Nitrosobenzene (C₆H₅NO) stands as a foundational molecule in the field of organic chemistry,

representing one of the simplest aromatic nitroso compounds. Its unique electronic structure

and reactivity have made it a subject of extensive study and a valuable tool in synthetic

chemistry. This technical guide provides a comprehensive overview of nitrosobenzene,

including its synthesis, physicochemical properties, key reactions, and its emerging role in

biological systems and drug discovery.

Core Properties and Data
Nitrosobenzene is a diamagnetic compound that typically exists as a pale yellow, crystalline

solid in its dimeric form (azoxybenzene-N,N-dioxide).[1] In dilute solutions or at elevated

temperatures, it readily dissociates into its monomeric form, which imparts a characteristic

deep green color to the solution.[1] This monomer-dimer equilibrium is a key feature of its

chemistry.

Physicochemical Properties
The following table summarizes the key physicochemical properties of nitrosobenzene.
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Property Value Reference(s)

Molecular Formula C₆H₅NO [1]

Molar Mass 107.112 g/mol [1]

Appearance
Pale yellow solid (dimer),

green solution/solid (monomer)
[1]

Melting Point 65-69 °C

Boiling Point 59 °C at 18 mmHg

Solubility
Low in water; soluble in

organic solvents.

Spectroscopic Data
Spectroscopic analysis is crucial for the characterization of nitrosobenzene and for studying

its monomer-dimer equilibrium.
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Spectroscopy
Key Features and
Observations

Reference(s)

¹H NMR

In CDCl₃, signals for the

aromatic protons are observed.

For the monomer, chemical

shifts are around δ 7.9 (ortho),

7.6 (para), and 7.5 (meta)

ppm.

¹³C NMR

The carbon spectrum shows

distinct signals for the aromatic

carbons.

IR
The N=O stretching vibration is

a characteristic feature.

UV-Vis

The monomer exhibits a

characteristic absorption in the

visible region (around 700-800

nm), which is absent in the

dimer. The electronic spectrum

of nitrobenzene shows bands

around 250-280 nm, 280-340

nm, and a weak band around

355 nm.

Synthesis of Nitrosobenzene
Several synthetic routes to nitrosobenzene have been developed. The most common and

reliable methods start from either nitrobenzene or aniline.

Synthesis from Nitrobenzene
A widely used laboratory-scale synthesis involves the reduction of nitrobenzene to

phenylhydroxylamine, followed by a mild oxidation to yield nitrosobenzene.
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Nitrobenzene Phenylhydroxylamine

Reduction
(e.g., Zn, NH₄Cl)

Nitrosobenzene

Oxidation
(e.g., Na₂Cr₂O₇, H₂SO₄)
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Caption: Synthesis of Nitrosobenzene from Nitrobenzene.

Experimental Protocol: Synthesis of Nitrosobenzene
from Nitrobenzene
This two-step procedure is adapted from Organic Syntheses.

Step 1: Preparation of β-Phenylhydroxylamine

In a large vessel, a mixture of 250 ml (2.44 moles) of nitrobenzene and a solution of 150 g of

ammonium chloride in 5 l of water is vigorously stirred.

To this mixture, 372 g (5.15 moles) of zinc dust (90% zinc) is added in small portions over a

period of 5 minutes.

The reaction is exothermic, and the temperature will rise. Stirring is continued for an

additional 15 minutes after the temperature begins to fall.

The β-phenylhydroxylamine is filtered to separate it from the zinc oxide.

Step 2: Oxidation of β-Phenylhydroxylamine to Nitrosobenzene

The filtered β-phenylhydroxylamine is dissolved in 2.5 l of 20% sulfuric acid at a temperature

below -5°C.

To this cold solution, an ice-cold solution of 170 g of sodium dichromate dihydrate in 500–

750 ml of water is added rapidly with stirring.

After 2 to 3 minutes, the precipitated nitrosobenzene is collected on a Büchner funnel and

washed with water.
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The crude nitrosobenzene is purified by steam distillation. The product is a green liquid that

solidifies to a pale yellow solid. The yield is typically in the range of 49–53%.

Key Chemical Reactions
Nitrosobenzene's rich reactivity stems from the electrophilicity of the nitrogen atom and the

presence of the π system. It participates in a variety of important organic reactions.

Diels-Alder Reaction
Nitrosobenzene is an excellent dienophile in hetero-Diels-Alder reactions, reacting with 1,3-

dienes to form 3,6-dihydro-1,2-oxazine derivatives. This reaction is a powerful tool for the

synthesis of complex nitrogen- and oxygen-containing heterocycles.

Diels-Alder Reaction

Nitrosobenzene

3,6-Dihydro-1,2-oxazine

1,3-Diene

Click to download full resolution via product page

Caption: Diels-Alder Reaction of Nitrosobenzene.

Reduction to Aniline
The reduction of the nitroso group to an amino group is a fundamental transformation. This

reaction is a key step in the synthesis of aniline and its derivatives from nitroaromatics, where

nitrosobenzene is an intermediate.

Nitrosobenzene Aniline

Reduction
(e.g., Fe/HCl, H₂/Pd)
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Click to download full resolution via product page

Caption: Reduction of Nitrosobenzene to Aniline.

Experimental Protocol: Reduction of Nitrobenzene to
Aniline
A common laboratory method for the reduction of nitroaromatics that can be applied to

nitrosobenzene involves the use of a metal in acidic medium.

In a round-bottom flask, place the nitrosobenzene.

Add a suitable solvent, such as ethanol or water.

Add a reducing metal, such as iron powder or tin granules.

Slowly add a mineral acid, such as concentrated hydrochloric acid, to the stirred mixture.

The reaction mixture is typically heated to ensure complete reduction.

After the reaction is complete, the mixture is made basic to liberate the free aniline.

The aniline can then be isolated by steam distillation or solvent extraction.

Biological Significance and Applications in Drug
Development
While nitrobenzene itself is toxic, its metabolite, nitrosobenzene, and other nitrosoarenes have

garnered significant interest in medicinal chemistry and drug discovery.

Toxicity
Nitrosobenzene is a metabolite of nitrobenzene and aniline, both of which are environmental

pollutants. The toxicity of nitrobenzene is largely attributed to its in vivo reduction to

nitrosobenzene and phenylhydroxylamine, which can induce methemoglobinemia, a condition

where hemoglobin is oxidized and loses its ability to transport oxygen. Nitrosobenzene has
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also been shown to cause oxidative DNA damage, which is a consideration in its toxicological

profile.

Therapeutic Potential
Despite the toxicity concerns, the unique reactivity of the nitroso group has been harnessed in

the design of therapeutic agents. Nitrosoarenes have been investigated for a range of

biological activities, including:

Anticancer Agents: Some nitroso compounds have demonstrated antiproliferative effects.

Antiviral and Antimicrobial Agents: The reactivity of the nitroso group can be exploited to

target viral and microbial processes.

Enzyme Inhibitors: Nitrosoarenes can act as inhibitors of various enzymes, including cyclin-

dependent kinases (CDKs), which are important targets in cancer therapy.

Spin Traps: Nitroso compounds are widely used as spin traps in electron spin resonance

(ESR) spectroscopy to detect and identify transient free radical species in biological

systems. This application is invaluable for studying oxidative stress and other radical-

mediated pathological processes.

The development of nitroso-containing drugs requires a careful balance between therapeutic

efficacy and potential toxicity. Structure-activity relationship (SAR) studies are crucial for

designing molecules with improved safety profiles.

Conclusion
Nitrosobenzene is a cornerstone compound in organic chemistry with a rich and diverse

reactivity. Its synthesis and key chemical transformations, such as the Diels-Alder reaction and

reduction to aniline, are fundamental processes in the organic chemist's toolkit. While its

toxicity is a significant consideration, the unique properties of the nitroso group continue to

inspire the development of new synthetic methodologies and the exploration of novel

therapeutic agents. For researchers and professionals in drug development, a thorough

understanding of the chemistry and biology of nitrosobenzene and its derivatives is essential

for leveraging their potential while mitigating their risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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